Cas no 146747-65-1 (Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate)

• Product Name: Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate
• CAS No: 146747-65-1
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• MDL: MFCD22371802
• CID: 1011362
• PubChem ID: 15286523
• Update Time: 2025-06-15

Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Cbz-9-Azabicyclo[3.3.1]nonan-3-one
• benzyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate
• 3-Oxo-9-azabicyclo[3.3.1]nonane-9-carboxylic acid phenylmethyl ester
• 7253AJ
• TRA0029833
• FCH2896889
• SY003187
• AX8174075
• AB1001543
• 146747-65-1
• CS-11026
• EN300-7418307
• MFCD22371802
• A884487
• DTXSID40571002
• DB-018495
• AKOS015903767
• CS-0217394
• Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate

• MDL： MFCD22371802
• Inchi： 1S/C16H19NO3/c18-15-9-13-7-4-8-14(10-15)17(13)16(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： PECCPMURUGQWAT-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC(C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13600
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: 213.2℃
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 46.61000
• LogP: 2.84710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate

Professional Introduction to Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate (CAS No. 146747-65-1)

Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate, with the chemical identifier CAS No. 146747-65-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, characterized by its complex and rigid bicyclic structure, which includes an azabicyclo[3.3.1]nonane core. The presence of a carboxylate group and an ester moiety further enhances its potential as a building block in the synthesis of more complex bioactive molecules.

The structural framework of Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate imparts unique electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents. The bicyclic system contributes to the molecule's stability while allowing for diverse functionalization at multiple sites. This structural versatility has been exploited in various synthetic strategies aimed at creating molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in the exploration of azabicyclo[3.3.1]nonane derivatives due to their potential biological activities. These compounds have been investigated for their roles as intermediates in the synthesis of drugs targeting a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The carboxylate group in Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate provides a site for further derivatization, enabling the introduction of various pharmacophores that can modulate biological pathways.

One of the most compelling aspects of this compound is its utility in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions but with improved stability and pharmacokinetic profiles. The rigid bicyclic core of Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate serves as an excellent scaffold for mimicking peptide scaffolds, allowing for the creation of molecules that can interact with biological targets with high specificity.

Recent studies have highlighted the potential of Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate as a precursor in the synthesis of novel antiviral agents. The unique structural features of this compound have been leveraged to develop inhibitors targeting viral proteases and polymerases, which are critical for viral replication. These findings underscore the importance of heterocyclic compounds in addressing emerging infectious diseases and underscore the need for continued research in this area.

The ester functionality in Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate also offers opportunities for further chemical manipulation, including hydrolysis to yield a corresponding carboxylic acid or transesterification to introduce different alkyl or aryl groups. These transformations can be used to fine-tune the physicochemical properties of derived compounds, such as solubility, permeability, and metabolic stability, which are crucial factors in drug development.

The synthesis of Benzyl 3-oxo-9-azabicyclo3.3.1nonane-9-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry and synthetic organic chemistry. The construction of the azabicyclo[3.3.1]nonane core typically requires sophisticated cyclization reactions, often involving transition metal catalysis or directed ortho-metalation strategies. These synthetic methodologies have been refined over time to improve yields and reduce byproduct formation, ensuring that researchers can access this compound in high purity for their studies.

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